Cas no 668971-01-5 (Methyl 5-(2-chlorophenyl)-1,2-oxazole-3-carboxylate)
668971-01-5 structure
Product Name:Methyl 5-(2-chlorophenyl)-1,2-oxazole-3-carboxylate
CAS No:668971-01-5
MF:C11H8ClNO3
MW:237.639122009277
MDL:MFCD28157834
CID:1713319
PubChem ID:76852681
Update Time:2025-04-21
Methyl 5-(2-chlorophenyl)-1,2-oxazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolecarboxylic acid, 5-(2-chlorophenyl)-, methyl ester
- methyl 5-(2-chlorophenyl)-1,2-oxazole-3-carboxylate
- 5-(2-Chloro-phenyl)-isoxazole-3-carboxylic acid methyl ester
- Methyl5-(2-chlorophenyl)isoxazole-3-carboxylate
- EN300-201742
- methyl5-(2-chlorophenyl)-1,2-oxazole-3-carboxylate
- SCHEMBL21361939
- 668971-01-5
- 5-(2-Chlorophenyl)-isoxazole-3-carboxylic acid methyl ester
- Methyl 5-(2-chlorophenyl)isoxazole-3-carboxylate
- G72726
- MFCD28157834
- Methyl 5-(2-chlorophenyl)-1,2-oxazole-3-carboxylate
-
- MDL： MFCD28157834
- Inchi： 1S/C11H8ClNO3/c1-15-11(14)9-6-10(16-13-9)7-4-2-3-5-8(7)12/h2-6H,1H3
- InChI Key： MYLJNYLTNFLEGE-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1C1=CC(C(=O)OC)=NO1
Computed Properties
- Exact Mass: 237.01934
- Monoisotopic Mass: 237.0192708g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.3±0.1 g/cm3
- Boiling Point: 379.4±32.0 °C at 760 mmHg
- Flash Point: 183.2±25.1 °C
- PSA: 52.33
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
Methyl 5-(2-chlorophenyl)-1,2-oxazole-3-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 5-(2-chlorophenyl)-1,2-oxazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB475521-1 g |
5-(2-Chloro-phenyl)-isoxazole-3-carboxylic acid methyl ester |
668971-01-5 | 1g |
€351.30 | 2023-04-21 | ||
| Chemenu | CM472696-1g |
methyl 5-(2-chlorophenyl)-1,2-oxazole-3-carboxylate |
668971-01-5 | 95%+ | 1g |
$948 | 2023-01-07 | |
| TRC | B499738-10mg |
Methyl 5-(2-chlorophenyl)-1,2-oxazole-3-carboxylate |
668971-01-5 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B499738-50mg |
Methyl 5-(2-chlorophenyl)-1,2-oxazole-3-carboxylate |
668971-01-5 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B499738-100mg |
Methyl 5-(2-chlorophenyl)-1,2-oxazole-3-carboxylate |
668971-01-5 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-201742-0.05g |
methyl 5-(2-chlorophenyl)-1,2-oxazole-3-carboxylate |
668971-01-5 | 95% | 0.05g |
$182.0 | 2023-09-16 | |
| Enamine | EN300-201742-0.1g |
methyl 5-(2-chlorophenyl)-1,2-oxazole-3-carboxylate |
668971-01-5 | 95% | 0.1g |
$272.0 | 2023-09-16 | |
| Enamine | EN300-201742-0.25g |
methyl 5-(2-chlorophenyl)-1,2-oxazole-3-carboxylate |
668971-01-5 | 95% | 0.25g |
$389.0 | 2023-09-16 | |
| Enamine | EN300-201742-0.5g |
methyl 5-(2-chlorophenyl)-1,2-oxazole-3-carboxylate |
668971-01-5 | 95% | 0.5g |
$613.0 | 2023-09-16 | |
| Enamine | EN300-201742-1.0g |
methyl 5-(2-chlorophenyl)-1,2-oxazole-3-carboxylate |
668971-01-5 | 95% | 1g |
$0.0 | 2023-06-08 |
Methyl 5-(2-chlorophenyl)-1,2-oxazole-3-carboxylate Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
668971-01-5 (Methyl 5-(2-chlorophenyl)-1,2-oxazole-3-carboxylate) Related Products
- 7063-99-2(Ethyl 5-phenylisoxazole-3-carboxylate)
- 33282-22-3(5-(4-Chlorophenyl)Isoxazole-3-carboxylic Acid)
- 159427-17-5(Ethyl 5-(2,4-dichlorophenyl)isoxazole-3-carboxylate)
- 81282-12-4(5-(4-Chloro-phenyl)-isoxazole-3-carboxylic acid ethylester)
- 334017-34-4(5-(2-chlorophenyl)-1,2-oxazole-3-carboxylic acid)
- 88958-15-0(Ethyl 5-(p-tolyl)isoxazole-3-carboxylate)
- 51677-09-9(methyl 5-phenyl-1,2-oxazole-3-carboxylate)
- 657424-77-6(Ethyl 5-(3-chlorophenyl)isoxazole-3-carboxylate)
- 876710-49-5(5-(3,4-Dichlorophenyl)-1,2-oxazole-3-carboxylic Acid)
- 712348-40-8(5-(2,4-Dichlorophenyl)isoxazole-3-carboxylic acid)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
